N-[3-(benzoylamino)phenyl]-2-methoxybenzamide

• IUPAC Name: N-(3-benzamidophenyl)-2-methoxybenzamide
• InChI: InChI=1S/C21H18N2O3/c1-26-19-13-6-5-12-18(19)21(25)23-17-11-7-10-16(14-17)22-20(24)15-8-3-2-4-9-15/h2-14H,1H3,(H,22,24)(H,23,25)
• InChI Key: PZZKJZYWFMWDJO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CC=C3
• Molecular Formula: C21H18N2O3
• Molecular Weight: 346.4 g/mol

Description

N-[3-(benzoylamino)phenyl]-2-methoxybenzamide, also known as Bz-423, is a synthetic compound that has been extensively studied for its potential therapeutic applications. Bz-423 is a small molecule that targets the mitochondrial function of cells and has been shown to have anti-inflammatory and anti-cancer properties.

Scientific Research Applications

N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has been studied for its potential therapeutic applications in various diseases, including cancer, inflammatory bowel disease, and multiple sclerosis. In cancer research, N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models. Inflammatory bowel disease research has shown that N-[3-(benzoylamino)phenyl]-2-methoxybenzamide can reduce inflammation and improve intestinal barrier function. Multiple sclerosis research has shown that N-[3-(benzoylamino)phenyl]-2-methoxybenzamide can reduce inflammation and improve motor function in animal models.

Mechanism of Action

N-[3-(benzoylamino)phenyl]-2-methoxybenzamide targets the mitochondrial function of cells by binding to the adenine nucleotide translocator (ANT) protein. ANT is responsible for transporting ATP, the energy currency of cells, from the mitochondria to the cytosol. N-[3-(benzoylamino)phenyl]-2-methoxybenzamide binding to ANT results in the opening of the mitochondrial permeability transition pore (mPTP), leading to mitochondrial dysfunction and cell death. This mechanism of action has been shown to be selective for cancer cells and inflammatory cells, making N-[3-(benzoylamino)phenyl]-2-methoxybenzamide a promising therapeutic agent for these diseases.
Biochemical and Physiological Effects:
N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has been shown to have anti-inflammatory and anti-cancer effects in various cell types and animal models. In cancer cells, N-[3-(benzoylamino)phenyl]-2-methoxybenzamide induces apoptosis and inhibits tumor growth. In inflammatory cells, N-[3-(benzoylamino)phenyl]-2-methoxybenzamide reduces inflammation and improves barrier function. N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has also been shown to improve motor function in animal models of multiple sclerosis.

Advantages and Limitations for Lab Experiments

N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has several advantages for use in scientific research. It is a small molecule that can easily penetrate cell membranes and has been shown to have selective effects on cancer and inflammatory cells. N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has also been optimized for high yield and purity in synthesis. However, there are limitations to the use of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide in lab experiments. Its mechanism of action involves mitochondrial dysfunction, which can lead to cell death and may affect the interpretation of experimental results. Additionally, the selective effects of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide on cancer and inflammatory cells may limit its applicability to other cell types and diseases.

Future Directions

There are several future directions for research on N-[3-(benzoylamino)phenyl]-2-methoxybenzamide. One area of research is the development of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide derivatives with improved selectivity and potency. Another area of research is the exploration of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide in combination with other therapeutic agents for synergistic effects. Additionally, the potential use of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide in other diseases, such as neurodegenerative diseases, is an area of interest for future research. Overall, N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has shown promising results in scientific research and has the potential to be a valuable therapeutic agent in the future.

Synthesis Methods

The synthesis of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide involves the reaction of 3-aminobenzoic acid with 2-methoxybenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound. The synthesis of N-[3-(benzoylamino)phenyl]-2-methoxybenzamide has been optimized to produce high yields and purity for use in scientific research.